![molecular formula C10H6BrCl2NO2S2 B249767 5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide](/img/structure/B249767.png)
5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide
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Overview
Description
5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has been extensively studied for its potential as a therapeutic agent in cancer treatment.
Mechanism of Action
5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide binds to the active site of glutaminase, inhibiting its activity and preventing the conversion of glutamine to glutamate. This leads to a reduction in the production of ATP and other important metabolites, ultimately leading to cell death in cancer cells. This compound has been shown to be selective for glutaminase and does not inhibit other enzymes in the glutamine metabolism pathway.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells, reduce tumor growth, and sensitize cancer cells to chemotherapy. In addition, this compound has been shown to have anti-inflammatory effects and may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide is its selectivity for glutaminase, which reduces the potential for off-target effects. However, this compound has a relatively low potency and requires high concentrations to achieve inhibition of glutaminase activity. In addition, this compound is unstable in aqueous solutions and requires careful handling to maintain its activity.
Future Directions
For 5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide research include the development of more potent and stable analogs, the investigation of combination therapies with other cancer treatments, and the exploration of its potential in the treatment of other diseases. In addition, further studies are needed to better understand the mechanism of action of this compound and its effects on cancer cell metabolism.
Synthesis Methods
The synthesis of 5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide involves a multi-step process that begins with the reaction of 3,4-dichlorophenylisothiocyanate with 5-bromo-2-thiophenemethanol to form the intermediate 5-bromo-N-(3,4-dichlorophenyl)thiophene-2-carbamide. This intermediate is then treated with sulfuryl chloride to yield this compound. The overall yield of this compound is approximately 30%.
Scientific Research Applications
5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide has been extensively studied for its potential as a therapeutic agent in cancer treatment. Glutaminase is upregulated in many types of cancer cells, and inhibition of this enzyme has been shown to reduce cancer cell growth and proliferation. This compound has been shown to be effective in inhibiting glutaminase activity in various cancer cell lines, including breast, lung, and pancreatic cancer cells.
properties
Molecular Formula |
C10H6BrCl2NO2S2 |
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Molecular Weight |
387.1 g/mol |
IUPAC Name |
5-bromo-N-(3,4-dichlorophenyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C10H6BrCl2NO2S2/c11-9-3-4-10(17-9)18(15,16)14-6-1-2-7(12)8(13)5-6/h1-5,14H |
InChI Key |
BHQXRJRHQPVUGC-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1NS(=O)(=O)C2=CC=C(S2)Br)Cl)Cl |
Canonical SMILES |
C1=CC(=C(C=C1NS(=O)(=O)C2=CC=C(S2)Br)Cl)Cl |
Origin of Product |
United States |
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